molecular formula C10H9F3N2O3 B8343690 6-[(3,3,3-Trifluoropropyl)carbamoyl]nicotinic acid

6-[(3,3,3-Trifluoropropyl)carbamoyl]nicotinic acid

Cat. No.: B8343690
M. Wt: 262.18 g/mol
InChI Key: ZPIITUUUVSLGAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-[(3,3,3-Trifluoropropyl)carbamoyl]nicotinic acid is a useful research compound. Its molecular formula is C10H9F3N2O3 and its molecular weight is 262.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9F3N2O3

Molecular Weight

262.18 g/mol

IUPAC Name

6-(3,3,3-trifluoropropylcarbamoyl)pyridine-3-carboxylic acid

InChI

InChI=1S/C10H9F3N2O3/c11-10(12,13)3-4-14-8(16)7-2-1-6(5-15-7)9(17)18/h1-2,5H,3-4H2,(H,14,16)(H,17,18)

InChI Key

ZPIITUUUVSLGAN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1C(=O)O)C(=O)NCCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COC(=O)c1ccc(C(=O)NCCC(F)(F)F)nc1
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Synthesis routes and methods II

Procedure details

A solution of methyl 6-[(3,3,3-trifluoropropyl)carbamoyl]nicotinate (0.265 g, 0.96 mmol), sodium hydroxide (9.60 ml, 9.60 mmol), and ethanol (10 mL) was heated to 50° C. for 3.5 h. The volatiles were removed in vacuo. The residue was suspended in water (20 mL) and insoluble material was filtered off. The filtrate was cooled on ice and 6 M hydrochloric acid was added while stirring until an acidic pH was reached. The precipitate was filtered off, washed with ice-water and dried in vacuo to yield 78 mg (31%); MS (APPI/APCI) m/z 263[M+H+].
Name
methyl 6-[(3,3,3-trifluoropropyl)carbamoyl]nicotinate
Quantity
0.265 g
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reactant
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9.6 mL
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10 mL
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solvent
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